Cas no 13401-42-8 (1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel-)

• Product Name: 1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel-
• CAS No: 13401-42-8
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 1242843
• PubChem ID: 10955742
• Update Time: 2025-04-20

1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1,4-diphenyl-, (1R,4S)-rel-
• Rel-(1R,4S)-1,4-diphenylbutane-1,4-diol
• 13401-42-8
• SCHEMBL5185803

• Inchi： 1S/C16H18O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-10,15-18H,11-12H2/t15-,16+
• InChI Key： FPJCDQHWOJGOKB-IYBDPMFKSA-N
• SMILES： O[C@H](C1C=CC=CC=1)CC[C@H](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 305.07401
• Monoisotopic Mass: 242.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tametralines